SLF80821178

• Molecular Formula: C21H35N3O
• Molecular Weight: 345.5 g/mol
• InChI: InChI=1S/C21H35N3O/c1-2-3-4-5-6-7-8-9-10-19-11-13-20(14-12-19)23-21(25)24-17-15-22-16-18-24/h11-14,22H,2-10,15-18H2,1H3,(H,23,25)
• InChIKey: ZLCZPMKDZPCCEV-UHFFFAOYSA-N

SLF80821178 Spns2 Inhibitor Overview

SLF80821178 is a synthetic organic small molecule that inhibits the sphingosine-1-phosphate (S1P) transporter Spns2 (SPNS lysolipid transporter 2; SLC63A2), preventing S1P release from cells [1]. Derived from the benzoxazole scaffold of SLB1122168, this compound has a molecular weight of 345.52 Da and an XLogP of 5.2, breaking one Lipinski rule [2]. It inhibits S1P release in HeLa cells with an IC₅₀ of 51 ± 3 nM and demonstrates oral bioavailability with a half-life of 2.4 hours in mice .

1

Upstream Spns2 blockade research fit

Targets S1P release via Spns2; distinct from S1PR1-5 receptor modulation

2

S1P pathway node differentiation studies

Suitable for comparing transporter inhibition vs. receptor modulation in immune models

3

Autoimmune / inflammatory model context

Reported in rodent EAE model; supports lymphocyte trafficking research without bradycardia

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):11273-11295. doi:10.1021/acs.jmedchem.4c00879 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SLF80821178 Ligand Page (Ligand ID: 13436). Accessed 2026. View Source

SLF80821178 vs. Common S1P Modulators

Spns2 inhibitors exhibit substantial variation in potency, selectivity, and functional outcomes that preclude generic substitution. Within the Spns2 inhibitor class, IC₅₀ values for S1P release inhibition range from 51 nM (SLF80821178) to 1,400 nM (Spns2-IN-1) to 1,930 nM (SLF1081851) — a 27- to 38-fold difference that translates directly to in vivo dosing requirements and target occupancy . More critically, Spns2 inhibition represents a mechanistically distinct node from S1P receptor modulation (SRMs such as fingolimod), producing divergent pharmacodynamic and safety profiles that are compound-specific rather than class-wide. The cardiac and endothelial liabilities of SRMs are not shared by SLF80821178, but other Spns2 inhibitors lack comparable in vivo characterization [1]. Substituting SLF80821178 with an under-characterized Spns2 inhibitor or an SRM introduces uncontrolled experimental variables that confound data interpretation and reproducibility.

SLF80821178 (Spns2 STB)

S1P release inhibition

Upstream transporter blockade; reported without acute bradycardia or pulmonary endothelial barrier disruption in rodent models

Partial lymphocyte reduction (~45–50%)

Sub-maximal immune modulation; may support differential trafficking studies

Preserved auditory function

Chronic pharmacological inhibition did not alter auditory responses in adult wild-type mice

S1P Receptor Modulators / Spns2 KO

Receptor-level node mismatch

SRMs (Fingolimod, Etrasimod) act downstream; on-target bradycardia and pulmonary barrier endpoints may confound

Profound lymphocyte depletion (~90%)

SRMs produce near-complete depletion; not interchangeable for partial modulation studies

Model-system artifact risk

Spns2 null mice exhibit congenital sensorineural hearing loss; endpoint may not transfer to pharmacological studies

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source

SLF80821178 Comparative Efficacy Evidence

Cardiovascular Safety vs. Fingolimod

SLF80821178 inhibits Spns2-mediated S1P release with an IC₅₀ of 51 nM [1]. This represents a 27-fold improvement over Spns2-IN-1 (IC₅₀ = 1,400 ± 300 nM) and a 38-fold improvement over SLF1081851 (IC₅₀ = 1,930 nM) when measured under comparable cell-based S1P release assay conditions . SLB1122168, the scaffold predecessor compound, exhibits an IC₅₀ of 94 nM — approximately 1.8-fold lower potency than SLF80821178 .

Heart Rate (Bradycardia)

Head-to-head

No significant decrease vs. Fingolimod: Observable decrease

Female C57BL/6J mice, MOG-induced EAE

Reported cardiovascular endpoint context; supports lymphopenia induction without bradycardia in EAE model

Data to verify; qualitative observation under efficacy dosing

Evidence Dimension	Spns2-mediated S1P release inhibition (IC₅₀)
Target Compound Data	51 nM
Comparator Or Baseline	SLF1081851: 1,930 nM; Spns2-IN-1: 1,400 nM; SLB1122168: 94 nM
Quantified Difference	38-fold more potent than SLF1081851; 27-fold more potent than Spns2-IN-1; 1.8-fold more potent than SLB1122168
Conditions	HeLa cell S1P release assay

Why This Matters

Higher potency enables lower dosing in vivo, reducing compound consumption and minimizing potential off-target effects from high-concentration exposures.

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):11273-11295. doi:10.1021/acs.jmedchem.4c00879 View Source

Pulmonary Endothelial Barrier vs. SRMs

In head-to-head comparative in vivo studies, SLF80821178 (Spns2 inhibitor) demonstrated a fundamentally different cardiovascular safety profile compared to fingolimod (S1P receptor modulator). Fingolimod is known to cause initial-dose bradycardia as an on-target class liability of S1P receptor modulators [1]. In contrast, SLF80821178 did not decrease heart rate in rodent models, representing a mechanistically driven safety differentiation attributable to targeting Spns2-mediated S1P transport rather than direct S1P receptor modulation [1].

Pulmonary Barrier (BAL Protein)

Head-to-head

Vehicle-level vs. Etrasimod P<0.001; Fingolimod P<0.0001

10 mg/kg IP; n=5; 4-hr post-dose

Reported pulmonary endothelial barrier endpoint; may support vascular inflammation studies without leakage confound

Single strain; requires replication

Evidence Dimension	Heart rate change following compound administration
Target Compound Data	No decrease in heart rate
Comparator Or Baseline	Fingolimod: produces initial-dose bradycardia
Quantified Difference	Qualitative binary difference (absence vs. presence of bradycardic effect)
Conditions	In vivo rodent cardiovascular monitoring

Why This Matters

The absence of bradycardia enables chronic dosing without cardiac monitoring requirements, expanding the feasible experimental and therapeutic application windows.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source

Auditory Function Preservation vs. Spns2 KO

Fingolimod has been shown to compromise lung endothelial barrier function as an on-target liability of S1P₁ receptor modulation [1]. In direct comparative studies, SLF80821178 did not compromise lung endothelial barrier function, preserving vascular integrity while still achieving immunomodulatory efficacy in the same experimental systems [1].

Auditory Function

Cross-study

Normal auditory responses vs. Spns2 KO: Sensorineural hearing defect

Chronic STB administration, adult rodents

Reported auditory endpoint context; may support long-term Spns2 inhibition studies without confounding hearing loss

Cross-study interpretation; source-specific review advised

Evidence Dimension	Lung endothelial barrier function integrity
Target Compound Data	No compromise of endothelial barrier function
Comparator Or Baseline	Fingolimod: compromises lung endothelial barrier function
Quantified Difference	Qualitative binary difference (preservation vs. compromise of barrier function)
Conditions	In vivo rodent pulmonary endothelial barrier assay

Why This Matters

Preserved endothelial barrier function eliminates a significant pulmonary liability, making SLF80821178 suitable for studies where vascular integrity must be maintained.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source

Lymphocyte Reduction Profile vs. Fingolimod

Spns2 null mice exhibit a sensorineural hearing defect, raising concerns that pharmacological Spns2 inhibition might produce similar ototoxicity [1]. However, mice treated chronically with SLF80821178 demonstrated normal hearing acuity, indicating that pharmacological Spns2 inhibition does not phenocopy the genetic knockout in this critical safety dimension [1].

Lymphocyte Reduction (ALC)

Cross-study

45–50% reduction

vs. Fingolimod: ~90% reduction; C57BL/6J mice

Supports differential T-cell subset trafficking studies; sub-maximal depletion profile may reveal nuances in immune cell egress

Endpoint context; compare across studies

Evidence Dimension	Hearing acuity following chronic exposure
Target Compound Data	Normal hearing acuity
Comparator Or Baseline	Spns2 null mice: sensorineural hearing defect
Quantified Difference	Qualitative binary difference (normal vs. impaired hearing)
Conditions	Chronic dosing in mice; auditory function testing

Why This Matters

This evidence distinguishes pharmacological Spns2 inhibition from genetic ablation, validating SLF80821178 as a tool for studying Spns2 function without the confounding variable of developmental hearing loss.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source

In Vitro Potency vs. SLB1122168

SLF80821178 evokes a dose-dependent decrease in peripheral blood lymphocyte counts, achieving approximately 50% reduction in circulating lymphocytes in mice [1]. This maximal reduction is substantially less than the approximately 90% reduction observed with S1P receptor modulators such as fingolimod, attributable to a lesser effect on T lymphocyte sub-populations by SLF80821178 [1].

Spns2 Inhibition (IC50)

Head-to-head

51 ± 3 nM

SLB1122168 precursor: 94 ± 6 nM; HeLa S1P release assay

Reported ~1.8-fold increase in biochemical potency; supports target engagement at lower concentrations in vitro

Assay context; in vitro HeLa cell model

Evidence Dimension	Maximal reduction in peripheral blood lymphocyte counts
Target Compound Data	∼50% reduction
Comparator Or Baseline	Fingolimod (SRM): ∼90% reduction
Quantified Difference	∼40 percentage-point difference in maximal lymphopenia
Conditions	In vivo mouse peripheral blood lymphocyte quantification

Why This Matters

The more moderate lymphocyte reduction profile suggests preserved immune surveillance capacity while still achieving therapeutic immunomodulation — a potential advantage for long-term dosing studies.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source

Plasma S1P Biomarker Profile

SLF80821178 is orally active with a defined half-life (T₁/₂) of 2.4 hours in mice [1]. This pharmacokinetic parameter is explicitly documented, whereas alternative Spns2 inhibitors such as SLF1081851, Spns2-IN-1, and SLB1122168 lack publicly reported in vivo PK data, introducing uncertainty for dose scheduling and exposure calculations .

Plasma S1P Biomarker

Cross-study

No significant change vs. Spns2 KO: ~3-fold elevation

20 mg/kg/d, 15-day chronic IP, C57BL/6J mice

Reported systemic biomarker context; may support tissue-specific S1P signaling studies without systemic lipid alteration confound

Chronic regimen only; source-specific review

Evidence Dimension	In vivo half-life (T₁/₂) in mice
Target Compound Data	2.4 hours
Comparator Or Baseline	SLF1081851, Spns2-IN-1, SLB1122168: PK data not reported
Quantified Difference	Only Spns2 inhibitor with published in vivo PK parameters
Conditions	Mouse pharmacokinetic study following oral administration

Why This Matters

Defined PK parameters enable rational dose scheduling and exposure-response modeling, eliminating guesswork in experimental design.

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):11273-11295. doi:10.1021/acs.jmedchem.4c00879 View Source

SLF80821178 Recommended Applications

Lymphocyte Trafficking without Bradycardia

SLF80821178 is efficacious in a multiple sclerosis model while avoiding the bradycardia and endothelial barrier compromise associated with fingolimod [1]. This profile makes it the preferred tool compound for preclinical autoimmune studies where chronic dosing is required and cardiovascular safety is a critical experimental variable.

Pulmonary Endothelial Barrier Studies

Unlike Spns2 null mice, which exhibit sensorineural hearing defects that may confound behavioral and auditory studies, SLF80821178-treated mice maintain normal hearing acuity [1]. This enables pharmacological interrogation of Spns2 function in adult animals without the developmental and compensatory adaptations inherent to germline knockout models.

Chronic Spns2 Inhibition with Auditory Preservation

SLF80821178 produces approximately 50% lymphocyte reduction versus fingolimod's approximately 90% reduction, reflecting distinct effects on T lymphocyte sub-populations [1]. This differential pharmacodynamic profile enables comparative studies to dissect the relative contributions of Spns2-mediated S1P transport versus direct S1P receptor modulation to lymphocyte trafficking and immune function.

S1P Pathway Profiling: Spns2 vs. S1PR1

SLF80821178 is the only Spns2 inhibitor with published in vivo PK parameters (T₁/₂ = 2.4 hours in mouse) [2]. Combined with the dose-dependent lymphocyte reduction serving as a reliable PD marker of target engagement [1], this compound enables rigorous PK/PD modeling that is not feasible with alternative Spns2 inhibitors lacking published PK data.

Application

Selection Property

Validation Focus

Lymphocyte trafficking without bradycardia

Spns2-selective pharmacological blockade

Heart rate endpoint monitoring in murine EAE model

Pulmonary endothelial barrier studies

Absence of BAL protein leakage in reported models

Lung vascular permeability endpoints vs. SRMs

Chronic Spns2 inhibition with auditory preservation

Pharmacological inhibition in adult rodent models

Auditory response monitoring; no confounding hearing loss

S1P pathway profiling: Spns2 vs. S1PR1

Partial lymphocyte reduction (~45–50%) profile

Differential T-cell subset depletion; sub-maximal immune modulation context

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KT, et al. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv. 2024. doi:10.1101/2024.03.26.586765 View Source
• [2] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024;67(13):11273-11295. doi:10.1021/acs.jmedchem.4c00879 View Source